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Compound of Interest

Compound Name: 1,2-Dibromopyrene

Cat. No.: B15421560

Health and Safety for 1,2-Dibromopyrene: A
Technical Guide

Disclaimer: Direct toxicological and safety data for 1,2-Dibromopyrene is not readily available
in published literature. This guide is compiled from data on the related isomers, 1,6-
Dibromopyrene and 2,7-Dibromopyrene, the parent compound Pyrene, and other brominated
hydrocarbons. The information provided should be treated as a precautionary guideline. A
thorough risk assessment should be conducted before handling this chemical.

This technical guide provides an in-depth overview of the known health and safety information
relevant to handling 1,2-Dibromopyrene for researchers, scientists, and drug development
professionals. Due to the absence of specific data for 1,2-Dibromopyrene, this document
extrapolates information from its isomers and related compounds to provide a comprehensive
safety framework.

Hazard Identification and Classification

Based on the data for its isomers, 1,2-Dibromopyrene is anticipated to be classified as a
hazardous substance. The GHS classification for 1,6-Dibromopyrene indicates it is a skin, eye,
and respiratory irritant[1]. It is crucial to handle this compound with appropriate precautions to
avoid exposure.

GHS Classification (Extrapolated from 1,6-Dibromopyrene)[1]
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Hazard Class Hazard Category
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A

Specific target organ toxicity — single exposure
] o Category 3
(Respiratory tract irritation)

Hazard Statements (Extrapolated)[1]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (Extrapolated)[1]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/ eye protection/ face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor if you feel unwell.
e P332 + P313: If skin irritation occurs: Get medical advice/attention.

o P337 + P313: If eye irritation persists: Get medical advice/attention.
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P362 + P364: Take off contaminated clothing and wash it before reuse.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 1,6-
Dibromopyrene, which can be used as an estimate for 1,2-Dibromopyrene.

Property Value

Molecular Formula CieHsBrz[1][2][3]

Molecular Weight 360.04 g/mol [1][2][3]

Physical State Solid[2][3]

Melting Point 230 °C (for 1,6-Dibromopyrene)[2]
Solubility Insoluble in water; soluble in some organic

solvents.[3][4]

Toxicological Information

Detailed toxicological studies on 1,2-Dibromopyrene are not available. However, based on
data from related polycyclic aromatic hydrocarbons (PAHs) and brominated compounds, the
following potential health effects should be considered.

Acute Effects:
 Inhalation: May cause respiratory tract irritation[1][5].
o Skin Contact: Causes skin irritation, which may include redness, itching, and pain[1][2][5].

o Eye Contact: Causes serious eye irritation, with symptoms such as redness, watering, and
pain[1][2][5].
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 Ingestion: May cause gastrointestinal irritation[5][6].

Chronic Effects: The chronic health effects of 1,2-Dibromopyrene have not been studied.
However, it belongs to the class of polycyclic aromatic hydrocarbons (PAHSs), some of which
are known to be carcinogenic[7]. The parent compound, pyrene, is not classified as a
carcinogen by IARC or NTP[8]. Chronic exposure to other brominated compounds has been
associated with organ damage[9].

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the hazardous nature of this compound, stringent safety protocols must be followed.
Engineering Controls:

o Work should be conducted in a certified chemical fume hood to minimize inhalation
exposure[6][10].

o Ensure that eyewash stations and safety showers are readily accessible[10].

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield[6][11].

o Skin Protection:
o Wear impervious gloves (e.g., nitrile rubber) inspected for integrity before use[6][11].
o Wear a lab coat or other protective clothing to prevent skin contact[6][11].

» Respiratory Protection: If engineering controls are insufficient or for high-risk procedures, a
NIOSH-approved respirator with appropriate cartridges should be used[2][11].

Handling Procedures:
» Before handling, ensure all necessary PPE is donned correctly.

o Handle the solid material carefully to avoid generating dust[2][10].
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Use only in a well-ventilated area, preferably a chemical fume hood[2][10].

Avoid contact with skin, eyes, and clothing[2].

Wash hands thoroughly after handling[2][11].

Keep the container tightly closed when not in use[2].
First Aid Measures
In case of exposure, follow these first aid procedures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention[2][5].

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation persists[2][5].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2][5].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention[5][10].

Storage and Disposal

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area[2][12].
o Store away from incompatible materials such as strong oxidizing agents[2][10].
o Store in a locked cabinet or other secure area[10][12].

Disposal:

o Dispose of waste in accordance with all applicable federal, state, and local regulations. This
material may be considered hazardous waste.
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e Do not allow the material to enter drains or waterways[8][10].

Visualizations

The following diagrams illustrate a general workflow for safe handling and a hypothetical
metabolic pathway for a brominated polycyclic aromatic hydrocarbon.
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Safe Handling Workflow for Hazardous Powders.
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Hypothetical Metabolic Pathway for Dibromopyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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